Cas no 4992-20-5 (3-Bromo-5-isoxazoleacetic acid)

• Product Name: 3-Bromo-5-isoxazoleacetic acid
• CAS No: 4992-20-5
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• CID: 6627044
• PubChem ID: 21292275
• Update Time: 2026-03-12

3-Bromo-5-isoxazoleacetic acid Chemical and Physical Properties

Names and Identifiers

• MFCD24484307
• 2-(3-Bromo-5-isoxazolyl)acetic Acid
• SY348129
• 2-(3-Bromoisoxazol-5-yl)acetic acid
• 4992-20-5
• AT35135
• SCHEMBL10341827
• 5-Isoxazoleacetic acid, 3-bromo-
• (3-bromo-l, 2-oxazo1-5-yl)acetic acid
• 3-Bromo-5-isoxazoleacetic acid
• DB-163037

• Inchi： 1S/C5H4BrNO3/c6-4-1-3(10-7-4)2-5(8)9/h1H,2H2,(H,8,9)
• InChI Key： RSSNLWIEJPYGFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)ON=1

Computed Properties

• Exact Mass: 204.93746g/mol
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų